Cas no 2228330-65-0 (3-(5-bromo-2-chloropyridin-4-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(5-bromo-2-chloropyridin-4-yl)-3-hydroxypropanoic acid
• CAS No: 2228330-65-0
• MF: C₈H₇BrClNO₃
• MW: 280.503080606461
• CID: 6258770
• PubChem ID: 165798040
• Update Time: 2025-05-22

3-(5-bromo-2-chloropyridin-4-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-chloropyridin-4-yl)-3-hydroxypropanoic acid
• EN300-1908544
• 2228330-65-0

• Inchi： 1S/C8H7BrClNO3/c9-5-3-11-7(10)1-4(5)6(12)2-8(13)14/h1,3,6,12H,2H2,(H,13,14)
• InChI Key： QWRJMUALSRLCNX-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C(CC(=O)O)O)Cl

Computed Properties

• Exact Mass: 278.92978g/mol
• Monoisotopic Mass: 278.92978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-(5-bromo-2-chloropyridin-4-yl)-3-hydroxypropanoic acid

3-(5-Bromo-2-Chloropyridin-4-yl)-3-Hydroxypropanoic Acid: A Comprehensive Overview

The compound with CAS No 2228330-65-0, known as 3-(5-bromo-2-chloropyridin-4-yl)-3-hydroxypropanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with bromine and chlorine atoms, along with a hydroxyl and carboxylic acid group. The pyridine ring serves as the central aromatic framework, while the bromo and chloro substituents introduce electronic and steric effects that influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 3-(5-bromo-2-chloropyridin-4-yl)-3-hydroxypropanoic acid as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics, anticancer agents, and neuroprotective drugs. The hydroxypropanoic acid moiety is particularly significant, as it can participate in various biochemical pathways and interact with cellular receptors. This makes the compound a valuable building block in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. The introduction of the bromo and chloro substituents on the pyridine ring requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process, making it more efficient and scalable for industrial applications.

In terms of applications, 3-(5-bromo-2-chloropyridin-4-yl)-3-hydroxypropanoic acid has shown promise in drug discovery programs targeting various diseases. For instance, its derivatives have demonstrated potent inhibitory activity against enzymes involved in cancer progression, such as tyrosine kinases and histone deacetylases. Additionally, studies have indicated that this compound may possess antioxidant properties, which could be harnessed for developing therapeutic agents against oxidative stress-related disorders.

From an environmental perspective, the ecological impact of this compound has also been a topic of interest. Researchers have investigated its biodegradability under different conditions, such as varying pH levels and microbial communities. Preliminary findings suggest that while the compound exhibits moderate biodegradability, further studies are required to assess its long-term environmental fate and potential risks.

In conclusion, 3-(5-bromo-2-chloropyridin-4-yl)-3-hydroxypropanoic acid (CAS No 2228330-65-0) is a versatile molecule with significant potential in pharmaceutical research and development. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in the creation of innovative therapeutic agents. Continued research into its properties will undoubtedly unlock new opportunities for its use in medicine and beyond.